Cas no 60058-31-3 (4-Isoquinolinol, 3-(4-nitrophenyl)-)

• Product Name: 4-Isoquinolinol, 3-(4-nitrophenyl)-
• CAS No: 60058-31-3
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• CID: 1618352
• Update Time: 2024-09-13

4-Isoquinolinol, 3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinol, 3-(4-nitrophenyl)-

• Inchi： 1S/C15H10N2O3/c18-15-13-4-2-1-3-11(13)9-16-14(15)10-5-7-12(8-6-10)17(19)20/h1-9,18H
• InChI Key： CWEXOZKYQMANRU-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(O)=C(C2=CC=C([N+]([O-])=O)C=C2)N=1

Computed Properties

• Exact Mass: 266.0692

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 531.3±40.0 °C(Predicted)
• PSA: 76.26
• pka: 6.60±0.50(Predicted)